Cas no 100515-04-6 (5-[(3,5-dimethylphenyl)methyl]pyrimidine-2,4-diamine)

• Product name: 5-[(3,5-dimethylphenyl)methyl]pyrimidine-2,4-diamine
• CAS No: 100515-04-6
• MF: C₁₃H₁₆N₄
• MW: 228.29294
• CID: 1126915
• PubChem ID: 14999852

5-[(3,5-dimethylphenyl)methyl]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-[(3,5-dimethylphenyl)methyl]pyrimidine-2,4-diamine
• 100515-04-6
• CHEMBL56602
• DTXSID90566746
• BDBM50405982
• 2,4-Pyrimidinediamine, 5-[(3,5-dimethylphenyl)methyl]-

• Inchi： InChI=1S/C13H16N4/c1-8-3-9(2)5-10(4-8)6-11-7-16-13(15)17-12(11)14/h3-5,7H,6H2,1-2H3,(H4,14,15,16,17)
• InChI Key： RJRSBERDOBVYQI-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1)CC2=CN=C(N=C2N)N)C

Computed Properties

• Exact Mass: 228.13768
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 77.82